Cas no 926921-78-0 (5-(Chloromethyl)-2-thien-2-ylpyrimidine)

• Product Name: 5-(Chloromethyl)-2-thien-2-ylpyrimidine
• CAS No: 926921-78-0
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD09879950
• CID: 877057
• Update Time: 2025-11-02

5-(Chloromethyl)-2-thien-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-thien-2-ylpyrimidine
• 5-(chloromethyl)-2-thiophen-2-ylpyrimidine

• MDL： MFCD09879950
• Inchi： 1S/C9H7ClN2S/c10-4-7-5-11-9(12-6-7)8-2-1-3-13-8/h1-3,5-6H,4H2
• InChI Key： HBGUDWOIHDHRCQ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C2=CC=CS2)=NC=1

Computed Properties

• Exact Mass: 210.00200

Experimental Properties

• Melting Point: 120-122°C
• PSA: 54.02000
• LogP: 2.94390

5-(Chloromethyl)-2-thien-2-ylpyrimidine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(Chloromethyl)-2-thien-2-ylpyrimidine

5-(Chloromethyl)-2-thien-2-ylpyrimidine (CAS No. 926921-78-0): A Versatile Building Block in Pharmaceutical and Material Science

5-(Chloromethyl)-2-thien-2-ylpyrimidine (CAS No. 926921-78-0) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. This thienyl-substituted pyrimidine derivative serves as a crucial intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds and advanced materials. The presence of both chloromethyl functionality and thienyl group in its molecular structure makes it particularly useful for various coupling reactions and further derivatizations.

The compound's molecular formula is C₉H₇ClN₂S, with a molecular weight of 210.68 g/mol. Its chemical structure combines a pyrimidine core with a thiophene ring at the 2-position and a chloromethyl group at the 5-position, creating multiple reactive sites for chemical modifications. This structural arrangement is particularly interesting to researchers working on drug discovery and material science applications, as it allows for the creation of diverse molecular architectures.

In pharmaceutical research, 5-(Chloromethyl)-2-thien-2-ylpyrimidine has emerged as a key building block for the synthesis of various biologically active compounds. Recent studies have explored its potential in developing kinase inhibitors, which are currently one of the most sought-after therapeutic agents in oncology research. The compound's ability to serve as a scaffold for small molecule drug development aligns perfectly with current trends in targeted cancer therapy and precision medicine approaches that dominate pharmaceutical innovation.

The material science applications of 5-(Chloromethyl)-2-thien-2-ylpyrimidine are equally impressive. Its incorporation into conjugated polymers and organic electronic materials has shown promise in developing advanced optoelectronic devices. With the growing demand for flexible electronics and organic photovoltaics, this compound has attracted attention from researchers working on next-generation energy storage solutions and display technologies.

Synthetic approaches to 5-(Chloromethyl)-2-thien-2-ylpyrimidine typically involve multi-step procedures starting from commercially available precursors. Recent advancements in green chemistry have led to the development of more efficient synthetic routes with improved yields and reduced environmental impact. These innovations respond to the increasing industry focus on sustainable chemical processes and atom economy in pharmaceutical manufacturing.

The global market for pyrimidine derivatives like 5-(Chloromethyl)-2-thien-2-ylpyrimidine has been steadily growing, driven by expanding applications in both life sciences and material engineering. Market analysts note particular demand from the Asia-Pacific region, where pharmaceutical and electronics manufacturing sectors are experiencing rapid growth. This aligns with current economic trends showing increased investment in specialty chemicals and fine chemical intermediates across developing economies.

Quality control and characterization of 5-(Chloromethyl)-2-thien-2-ylpyrimidine typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing adoption of quality by design (QbD) principles in chemical manufacturing has further emphasized the importance of robust analytical methods for intermediates like this compound.

Storage and handling recommendations for 5-(Chloromethyl)-2-thien-2-ylpyrimidine include protection from moisture and storage in cool, dry conditions. While not classified as highly hazardous, standard laboratory safety protocols should be followed when working with this chemical, including the use of appropriate personal protective equipment. These precautions align with current best practices in laboratory safety management and chemical hygiene standards.

Future research directions for 5-(Chloromethyl)-2-thien-2-ylpyrimidine are likely to focus on expanding its utility in medicinal chemistry and exploring novel applications in nanotechnology. The compound's versatility makes it particularly interesting for the development of targeted drug delivery systems and bioactive surface coatings, areas that are currently receiving significant research attention. Additionally, its potential in creating metal-organic frameworks (MOFs) for gas storage and separation applications represents another promising avenue for investigation.

In conclusion, 5-(Chloromethyl)-2-thien-2-ylpyrimidine (CAS No. 926921-78-0) stands as a prime example of how carefully designed molecular structures can serve multiple purposes across different scientific disciplines. Its importance as a chemical intermediate continues to grow alongside advancements in pharmaceutical development and material innovation. As research in these fields progresses, this compound is likely to maintain its relevance and potentially uncover new applications that address current technological challenges in healthcare and sustainable energy solutions.